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Compound of Interest

Compound Name: Leucinal

Cat. No.: B1674789 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This guide provides essential, immediate safety and logistical

information for the handling of Leucinal, also known as (2S)-2-amino-4-methylpentanal.

Understanding the specific properties of Leucinal, an aldehyde derivative of the amino acid L-

Leucine, is the first step toward ensuring a safe laboratory environment. While sharing a

structural similarity with L-Leucine, its aldehyde functional group introduces distinct

considerations for handling and safety.

Personal Protective Equipment: A Multi-layered
Defense
When working with Leucinal, a comprehensive personal protective equipment (PPE) strategy

is crucial to minimize exposure and ensure personal safety. The following table summarizes the

recommended PPE for handling Leucinal, compiled from safety data sheets and general best

practices for aliphatic aldehydes.
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PPE Category Recommendation Rationale

Eye and Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US)

standards.[1] A face shield

should be worn when there is

a risk of splashing.

Protects eyes from accidental

splashes, dust, or vapors.

Aldehydes can be irritating to

the eyes.

Hand Protection

Chemical impermeable gloves.

[1] Nitrile or neoprene gloves

are generally recommended

for handling aliphatic

aldehydes. Gloves must be

inspected prior to use and

disposed of properly after

handling.[1]

Prevents direct skin contact.

Aldehydes can cause skin

irritation.

Body Protection

A laboratory coat is standard.

For larger quantities or

procedures with a higher risk

of splashing, fire/flame

resistant and impervious

clothing should be worn.[1]

Protects skin and personal

clothing from contamination

and potential splashes.

Respiratory Protection

Work should be conducted in a

well-ventilated area. If dust or

aerosols are generated, a

NIOSH-approved respirator is

necessary.

Minimizes the inhalation of

airborne particles or vapors, as

aldehydes can cause

respiratory irritation.[2]

Operational Plan for Safe Handling
A systematic approach to handling Leucinal, from receipt to disposal, is essential for

maintaining a safe and efficient laboratory workflow.

Receiving and Storage
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Upon receipt, visually inspect the container for any signs of damage or leaks. Leucinal should

be stored in a tightly closed container in a cool, dry, and well-ventilated area, away from

sources of ignition.[1][3]

Handling and Experimental Procedures
All handling of Leucinal, especially in its powdered form, should be conducted in a well-

ventilated area, such as a chemical fume hood, to prevent the formation and inhalation of dust.

[1][3] Avoid contact with skin and eyes.[1] After handling, wash hands thoroughly.

Spill Management
In the event of a spill, evacuate personnel from the immediate area. For solid spills, carefully

sweep or vacuum the material, avoiding dust generation. For liquid spills, absorb with an inert

material (e.g., vermiculite, sand). Collect all contaminated materials in a sealed container for

proper disposal. Ensure the spill area is decontaminated with a suitable cleaning agent.

Disposal Plan: Ensuring Environmental and
Regulatory Compliance
Proper disposal of Leucinal and associated waste is critical to prevent environmental

contamination and adhere to regulations.

Waste Characterization: Although not classified as a hazardous substance, it is prudent to treat

Leucinal waste as chemical waste.

Segregation and Collection:

Solid Waste: Collect unused or waste Leucinal powder and contaminated materials (e.g.,

gloves, weighing paper) in a clearly labeled, sealed container.

Liquid Waste: Collect solutions of Leucinal in a designated, labeled waste container. Do not

mix with other chemical waste unless compatibility is confirmed.

Disposal Method: All waste containing Leucinal should be disposed of through a licensed

professional waste disposal service.[3] Do not dispose of down the drain or in regular trash.[4]
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Empty containers should be triple-rinsed with an appropriate solvent, and the rinsate collected

as chemical waste before the container is discarded.

Leucinal Properties
The following table summarizes key quantitative data for Leucinal.

Property Value

Molecular Formula C₆H₁₃NO

Molecular Weight 115.17 g/mol

CAS Number 82473-52-7

IUPAC Name (2S)-2-amino-4-methylpentanal

Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of Leucinal in a

laboratory setting.
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Caption: Workflow for the safe handling of Leucinal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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